Cas no 1263376-97-1 (5-BROMO-4-CHLORO-2-IODOANILINE)

• Product Name: 5-BROMO-4-CHLORO-2-IODOANILINE
• CAS No: 1263376-97-1
• MF: C₆H₄BrClIN
• MW: 332.36413192749
• CID: 4584164
• PubChem ID: 50999508
• Update Time: 2025-10-18

5-BROMO-4-CHLORO-2-IODOANILINE Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-4-CHLORO-2-IODOANILINE
• Benzenamine, 5-bromo-4-chloro-2-iodo-
• DB-206912
• SCHEMBL16069461
• 1263376-97-1
• SB82924
• MFCD18089340
• 5-Bromo-4-chloro-2-iodobenzenamine
• CS-0157832
• BS-14876
• PZIRCWGIMZMJTA-UHFFFAOYSA-N
• AKOS027329306

• MDL： MFCD18089340
• Inchi： 1S/C6H4BrClIN/c7-3-1-6(10)5(9)2-4(3)8/h1-2H,10H2
• InChI Key： PZIRCWGIMZMJTA-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Br)=C(Cl)C=C1I

Computed Properties

• Exact Mass: 330.826
• Monoisotopic Mass: 330.826
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 3.2

Additional information on 5-BROMO-4-CHLORO-2-IODOANILINE

5-Bromo-4-Chloro-2-Iodoaniline: A Comprehensive Overview

The compound with CAS No. 1263376-97-1, commonly referred to as 5-Bromo-4-Chloro-2-Iodoaniline, is a highly specialized aromatic amine derivative. This compound is characterized by the presence of three halogen substituents—bromine, chlorine, and iodine—on the benzene ring, which significantly influences its chemical reactivity and physical properties. The structure of 5-Bromo-4-Chloro-2-Iodoaniline makes it a valuable intermediate in various organic synthesis reactions, particularly in the pharmaceutical and agrochemical industries.

Recent advancements in synthetic chemistry have highlighted the importance of halogenated aromatic amines like 5-Bromo-4-Chloro-2-Iodoaniline in the development of novel bioactive compounds. Researchers have demonstrated that the unique combination of halogens on the benzene ring enhances the molecule's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations. These reactions are pivotal in constructing complex molecular architectures with high precision and efficiency.

The synthesis of 5-Bromo-4-Chloro-2-Iodoaniline typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the sequential introduction of halogen substituents onto an aniline derivative, followed by purification techniques such as column chromatography or recrystallization. The stability of the compound under various storage conditions has also been a focus of recent studies, with findings suggesting that it is stable under normal laboratory conditions but may degrade under harsh thermal or oxidative environments.

In terms of applications, 5-Bromo-4-Chloro-2-Iodoaniline has found utility in the synthesis of heterocyclic compounds, which are widely used in drug discovery programs targeting various therapeutic areas, including oncology, infectious diseases, and inflammation. For instance, recent research has shown that derivatives of this compound can serve as scaffolds for designing inhibitors of kinases and other enzymes implicated in disease pathways.

Moreover, the electronic properties imparted by the halogen substituents make 5-Bromo-4-Chloro-2-Iodoaniline an attractive candidate for use in materials science applications. Its ability to undergo metal-catalyzed coupling reactions facilitates its integration into polymer frameworks or as a component in advanced materials such as conductive polymers or organic semiconductors.

From an environmental perspective, there is growing interest in understanding the fate and toxicity of 5-Bromo-4-Chloro-2-Iodoaniline and its derivatives. Studies have indicated that while the compound itself is not classified as a hazardous substance under current regulations, its degradation products may pose risks to aquatic ecosystems if not properly managed. This underscores the importance of sustainable practices in its synthesis and disposal.

In conclusion, 5-Bromo-4-Chloro-2-Iodoaniline stands out as a versatile building block in modern organic chemistry. Its unique structure, reactivity, and potential applications continue to drive research efforts aimed at optimizing its synthesis, expanding its utility across diverse fields, and ensuring its safe handling and use.